2-((3-butyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C24H25N3O3S/c1-3-5-13-27-23(29)22-21(18-11-6-7-12-19(18)30-22)26-24(27)31-15-20(28)25-17-10-8-9-16(4-2)14-17/h6-12,14H,3-5,13,15H2,1-2H3,(H,25,28)
• InChI Key: FYVFTABIZSGDAM-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=CC(=C4)CC
• Molecular Formula: C24H25N3O3S
• Molecular Weight: 435.5 g/mol
• CAS No.: 899754-26-8

Description

2-((3-butyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C24H25N3O3S and its molecular weight is 435.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research has focused on the synthesis of derivatives similar to 2-((3-butyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide, exploring their potential as anticancer agents. For instance, certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives were synthesized and tested for their in vitro cytotoxic activity against a variety of cancer cell lines. These derivatives demonstrated promising cancer cell growth inhibition against several lines, highlighting their potential as leads for the development of new anticancer drugs (Al-Sanea et al., 2020).

Antitumor and Antimicrobial Activities

Another study focused on synthesizing heterocyclic compounds derived from 2-Cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, revealing diverse biological activities. The compounds exhibited high antitumor activities across various human cancer cell lines, including breast adenocarcinoma and non-small cell lung cancer, as well as antimicrobial activities, thus underscoring the versatility of this chemical framework in drug discovery (Shams et al., 2010).

Anti-inflammatory and Analgesic Properties

Further research into benzodifuran derivatives, structurally related to the compound of interest, has identified significant anti-inflammatory and analgesic activities. These compounds act as cyclooxygenase inhibitors (COX-1/COX-2), with some showing high selectivity for COX-2. Their pharmacological effects were comparable to standard drugs like sodium diclofenac, offering potential pathways for developing new therapeutic agents (Abu‐Hashem et al., 2020).

Insecticidal Properties

The compound's chemical framework serves as a precursor for generating diverse heterocycles with insecticidal properties. These derivatives have shown effectiveness against pests like the cotton leafworm, Spodoptera littoralis, highlighting their potential utility in agricultural pest management strategies (Fadda et al., 2017).